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Cat. No.: B11979220 Get Quote

For researchers, scientists, and drug development professionals, Quinacrine offers a versatile

fluorescent tool for cellular and molecular analysis. This document provides detailed application

notes and protocols for the quantitative analysis of Quinacrine fluorescence, covering its use in

visualizing acidic vesicles and in chromosome analysis.

Quinacrine is a fluorescent dye that has been widely utilized in biological research for its ability

to intercalate into DNA and to accumulate in acidic organelles.[1][2] As a weak base,

Quinacrine can permeate cell membranes in its neutral form.[2] Within the low pH environment

of organelles like lysosomes and autolysosomes, it becomes protonated and trapped, leading

to a significant increase in fluorescence intensity.[2][3] This characteristic makes it a valuable

probe for studying dynamic cellular processes such as autophagy and endocytosis.[2][4]

Furthermore, its ability to bind preferentially to Adenine-Thymine (AT)-rich regions of DNA

allows for the visualization of specific banding patterns on chromosomes, a technique known

as Q-banding.[5][6][7]

Physicochemical and Optical Properties of
Quinacrine
A thorough understanding of Quinacrine's properties is crucial for its effective application in

fluorescence imaging.
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Property Value References

Molecular Formula C₂₃H₃₀ClN₃O · 2HCl [2]

Molecular Weight 472.9 g/mol [2]

pKa 10.3 and 7.7 [2]

Excitation Maximum (in acidic

vesicles)
~458 nm [2]

Emission Maximum (in acidic

vesicles)
470-580 nm [2]

Excitation Maximum

(DNA/RNA bound)
436 nm [2]

Emission Maximum (DNA/RNA

bound)
525 nm [2]

Quantum Yield (in 0.1 M

Perchloric Acid)
0.60 ± 0.007 [2]

Solubility
Soluble in water (50 mg/mL

with heat)
[2]

Mechanism of Quinacrine Accumulation in Acidic
Vesicles
The utility of Quinacrine as a probe for acidic organelles is based on its chemical properties as

a weak base. The following diagram illustrates the mechanism of its accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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